Cas no 1806022-65-0 (5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid)

• Product Name: 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid
• CAS No: 1806022-65-0
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4870918
• Update Time: 2025-06-08

5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid

• Inchi： 1S/C7H3ClF2INO2/c8-2-1-12-6(11)4(5(9)10)3(2)7(13)14/h1,5H,(H,13,14)
• InChI Key： CEWOUZZBYMSUDC-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=O)O)C(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid

Comprehensive Overview of 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid (CAS No. 1806022-65-0)

5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid (CAS No. 1806022-65-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique halogenated structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₇H₃ClF₂INO₂, highlights the presence of multiple functional groups, including chloro, difluoromethyl, and iodo substituents, which contribute to its reactivity and versatility in chemical transformations.

The growing interest in 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid is driven by its potential applications in drug discovery, particularly in the development of novel antimicrobial agents and enzyme inhibitors. Researchers are increasingly exploring its utility in designing small-molecule therapeutics targeting infectious diseases and metabolic disorders. Additionally, its role in agrochemical formulations has been investigated, with studies suggesting its efficacy as a precursor for crop protection chemicals.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps include halogenation, carboxylation, and selective functionalization to introduce the difluoromethyl and iodo groups. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yields and reduce reaction times.

Another hot topic in the scientific community is the environmental impact of halogenated compounds. While 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid is not classified as hazardous, its degradation products and metabolic pathways are under scrutiny. Researchers are actively studying its biodegradability and ecotoxicological profile to ensure compliance with green chemistry principles. This aligns with the broader industry trend toward sustainable chemical manufacturing.

From a commercial perspective, the demand for 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid is expected to rise, driven by its applications in high-value pharmaceuticals and specialty chemicals. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control measures, such as HPLC purity analysis and NMR characterization, are critical to ensuring the compound's consistency and performance in downstream applications.

In summary, 5-Chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylic acid (CAS No. 1806022-65-0) represents a valuable building block in modern chemistry. Its unique structural features and diverse applications make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery, agrochemical development, and sustainable chemistry.